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Abstract

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus
scaber L., has garnered significant interest within the scientific community for its potent anti-
tumor properties. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and biological activities of Isoscabertopin. Detailed
experimental protocols for key assays and visualizations of its known signaling pathways are
presented to support further research and drug development efforts.

Chemical Structure and Properties

Isoscabertopin is a complex natural product with the molecular formula C20H2206 and a
molecular weight of 358.4 g/mol .[1] Its structure features a germacranolide sesquiterpene
lactone core, characterized by a ten-membered ring and a fused a-methylene-y-lactone moiety.

Table 1: Physicochemical Properties of Isoscabertopin
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Property Value Source

Molecular Formula C20H2206 PubChem[1]

Molecular Weight 358.4 g/mol PubChem[1]
[(3S,4R,8R,9E,12R)-10-
methyl-5-methylidene-6,14-
dioxo-7,13-

IUPAC Name ] ) PubChem[1]
dioxatricyclo[10.2.1.0%8]pentad
eca-1(15),9-dien-3-yl] (2)-2-
methylbut-2-enoate

CAS Number 439923-16-7 PubChem[1]

Purity >99.0% Commercial Supplier

Storage Conditions

2-8°C, Protected from light,

. Commercial Supplier
Desiccated

Solubility Data not available
Melting Point Data not available
Boiling Point Data not available

Table 2: Spectroscopic Data of Isoscabertopin

Technique Data
H NMR Specific chemical shift data not readily available
in searched literature.
Specific chemical shift data not readily available
13C NMR

in searched literature.

Infrared (IR)

Specific absorption data not readily available in
searched literature.

Mass Spectrometry (MS)

Specific m/z data not readily available in
searched literature.
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Note: While general principles of spectroscopic interpretation are widely available, specific
experimental spectral data for Isoscabertopin could not be located in the public domain during
the literature search for this guide.

Biological Activity and Mechanism of Action

Isoscabertopin has demonstrated significant anti-tumor activities.[2] Its mechanism of action is
multifaceted, primarily involving the induction of cancer cell death and the inhibition of
metastatic processes.

Induction of Necroptosis in Bladder Cancer

Research on the closely related isomer, Scabertopin, has shown that it can induce a form of
programmed necrosis known as necroptosis in bladder cancer cells.[3][4] This process is
dependent on the RIP1/RIP3 signaling cascade and is initiated by the production of
mitochondrial reactive oxygen species (ROS).[3][4]

Inhibition of Cancer Cell Migration and Invasion

Scabertopin has also been shown to inhibit the migration and invasion of bladder cancer cells.
[3][4] This is achieved through the downregulation of Matrix Metalloproteinase-9 (MMP-9), a
key enzyme involved in the degradation of the extracellular matrix. The inhibition of MMP-9
expression is mediated by the suppression of the FAK/PI3K/Akt signaling pathway.[3][4]

Modulation of the NF-kB Signaling Pathway

The anti-cancer effects of sesquiterpene lactones from Elephantopus scaber are also linked to
the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway.[5] NF-kB is a crucial
transcription factor that regulates the expression of genes involved in inflammation, cell
survival, and proliferation. By inhibiting NF-kB, Isoscabertopin can potentially suppress tumor
growth and survival.

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by Isoscabertopin and
its related compounds.
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Figure 1: Isoscabertopin-induced Necroptosis Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isoscabertopin: A Technical Guide on its Chemical
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15595547#chemical-structure-and-properties-of-
isoscabertopin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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